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Compound of Interest

Compound Name:
2-amino-5-methyl-2H-pyrazin-3-

one

Cat. No.: B12357668

Get Quote

Analyte Profile & Physicochemical Properties[2][3]
[4][5][6][7][8][9][10]
Understanding the chemical behavior of the analyte is the prerequisite for robust method

development.
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Property Description

Chemical Name 2-amino-5-methyl-2H-pyrazin-3-one

Tautomer 2-amino-3-hydroxy-5-methylpyrazine

Molecular Formula C₅H₇N₃O

Molecular Weight 125.13 g/mol

Polarity (LogP) ~ -0.5 to 0.2 (Highly Polar)

pKa Values
pKa₁ (Basic): ~2.5 (Pyrazine N/Amino)pKa₂

(Acidic): ~8.8 (Enolic -OH/Amide)

UV Maxima
235 nm (primary), 320 nm (secondary,

characteristic of aminopyrazinones)

Solubility
Soluble in Water, Methanol, DMSO; Poor in

Hexane, DCM.[2][3]

Critical Quality Attribute: Tautomerism
This molecule exists in dynamic equilibrium between the keto-form (2H-pyrazin-3-one) and the

enol-form (3-hydroxypyrazine).

Chromatographic Impact: In unbuffered mobile phases, this can lead to "split peaks" or

excessive broadening.

Control Strategy: Maintain mobile phase pH < 3.0 (protonated form) or use specific HILIC

conditions to stabilize the tautomeric ratio during separation.

Analytical Decision Matrix
The following decision tree illustrates the logic for selecting the appropriate method based on

sensitivity requirements and matrix complexity.
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Sample Preparation

Sample Type & Requirement

Concentration Range?

High (µg/mL - mg/mL)
(API Purity, Synthesis Process)

> 1 µg/mL

Trace (ng/mL)
(Genotoxic Impurity, Bioanalysis)

< 1 µg/mL

METHOD A: HPLC-UV (HILIC)
Robust, Cost-Effective

Matrix Complexity

Direct Dilution
(Acetonitrile)

METHOD B: LC-MS/MS (PFP)
High Sensitivity, Specificity

Solid Phase Extraction
(Mixed Mode Cation Exchange)

Simple (Solvent/API) Complex (Plasma/Reaction Mix)

Click to download full resolution via product page

Figure 1: Analytical Decision Matrix for 2-amino-5-methyl-2H-pyrazin-3-one quantification.

Protocol A: HILIC-UV (High Concentration/QC)
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Rationale: Traditional C18 columns fail to retain this polar analyte, resulting in elution at the

void volume (

) where ion suppression and matrix interference are highest.[1] Hydrophilic Interaction Liquid
Chromatography (HILIC) provides superior retention and peak shape for polar amines.[1]

Chromatographic Conditions
System: HPLC with PDA/UV Detector (e.g., Agilent 1260/Waters Alliance).

Column: Amide-HILIC (e.g., Waters XBridge Amide or Tosoh TSKgel Amide-80), 4.6 × 150

mm, 3.5 µm.

Why Amide? The amide phase interacts via hydrogen bonding with the analyte's amino

and carbonyl groups, offering better stability than bare silica.

Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.0 (Adjusted with Formic Acid).

Mobile Phase B: Acetonitrile (LC Grade).[1]

Isocratic Mode: 85% B / 15% A.

Note: HILIC requires high organic content. Water is the "strong" solvent.

Flow Rate: 0.8 mL/min.

Column Temperature: 35°C.

Detection: UV at 320 nm (Selective) or 235 nm (Sensitive).[1]

Injection Volume: 5 µL.

Sample Preparation[5][9][12]
Diluent: 90:10 Acetonitrile:Water (Must match initial mobile phase strength to prevent peak

distortion).[1]

Stock Solution: Dissolve 10 mg of standard in 10 mL Methanol (1 mg/mL).
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Working Standard: Dilute Stock 1:100 with Diluent to 10 µg/mL.

System Suitability Criteria (SST)
Retention Time (

): ~5–7 minutes (k' > 2.0).

Tailing Factor (

): 0.9 ≤

≤ 1.4.[1]

Theoretical Plates (

): > 5000.[1]

%RSD (Area): < 2.0% (n=6 injections).[1]

Protocol B: LC-MS/MS (Trace Analysis)[1]
Rationale: For detecting genotoxic impurities or metabolites at ng/mL levels, UV is insufficient.

A Pentafluorophenyl (PFP) stationary phase is selected for Reverse Phase LC-MS because the

fluorine atoms on the column interact with the pyrazine ring (pi-pi interactions), providing

retention that C18 cannot achieve.[1]

Mass Spectrometry Parameters (Source Dependent)
Ionization: Electrospray Ionization (ESI), Positive Mode (+).[1]

Precursor Ion:

126.1

.[1]

MRM Transitions:

Quantifier:
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(Loss of formamide/fragmentation of ring).[1]

Qualifier:

(Ring cleavage).[1]

Source Temp: 400°C.

Capillary Voltage: 3.5 kV.

Chromatographic Conditions
Column: Fluorophenyl (PFP) Core-Shell (e.g., Phenomenex Kinetex F5), 2.1 × 100 mm, 2.6

µm.[1]

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Methanol.

Gradient:

0.0 min: 2% B (High aqueous start for retention)[1]

1.0 min: 2% B

6.0 min: 40% B

6.1 min: 95% B (Wash)[1]

8.0 min: 95% B

8.1 min: 2% B (Re-equilibration)

Flow Rate: 0.3 mL/min.

Troubleshooting & Optimization Guide
Issue: Peak Splitting

Cause: Tautomeric interconversion occurring on the timescale of the separation.
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Solution:

Temperature: Increase column temperature to 40-45°C. This speeds up the kinetics of

interconversion, merging the split peaks into a single sharp peak.

pH: Ensure pH is buffered (Ammonium Formate pH 3.0). Avoid neutral unbuffered water.

Issue: Low Sensitivity in MS
Cause: Ion suppression from early elution or matrix effects.

Solution: Switch to the HILIC-MS approach (using Ammonium Acetate pH 4.5 buffer) if the

PFP method does not retain the analyte away from the void volume.[1]

Workflow Visualization

Sample
(API/Plasma)

Prep: Dissolve in
90% ACN (HILIC)
or 100% H2O (RP)

Separation
(Amide or PFP Column)

Detection
(UV @ 320nm or

MS/MS m/z 126>81)

Data Analysis
(Linearity R² > 0.999)

Click to download full resolution via product page

Figure 2: Standardized Analytical Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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